Cas no 1260614-65-0 (2-Trifluoromethyl-L-homophenylalanine)

• Product Name: 2-Trifluoromethyl-L-homophenylalanine
• CAS No: 1260614-65-0
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 2761119
• PubChem ID: 72208846
• Update Time: 2025-06-11

2-Trifluoromethyl-L-homophenylalanine Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethyl-L-homophenylalanine
• F80077
• 2-(trifluoromethyl)L-homophenylalanine
• 1260614-65-0

• Inchi： 1S/C11H12F3NO2/c12-11(13,14)8-4-2-1-3-7(8)5-6-9(15)10(16)17/h1-4,9H,5-6,15H2,(H,16,17)/t9-/m0/s1
• InChI Key： BCXGVVUDFMBXEM-VIFPVBQESA-N
• SMILES： FC(C1C=CC=CC=1CC[C@@H](C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 247.08201311Da
• Monoisotopic Mass: 247.08201311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Trifluoromethyl-L-homophenylalanine

Comprehensive Overview of 2-Trifluoromethyl-L-homophenylalanine (CAS No. 1260614-65-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and biochemical research, 2-Trifluoromethyl-L-homophenylalanine (CAS No. 1260614-65-0) has emerged as a compound of significant interest. This fluorinated amino acid derivative is widely recognized for its unique structural properties and versatile applications in drug discovery, peptide synthesis, and material science. Its trifluoromethyl group enhances metabolic stability and bioavailability, making it a valuable building block for modern therapeutics.

The growing demand for custom amino acids and fluorinated compounds in the pharmaceutical industry has placed 2-Trifluoromethyl-L-homophenylalanine at the forefront of research. Scientists and manufacturers frequently search for "CAS 1260614-65-0 supplier," "2-Trifluoromethyl-L-homophenylalanine synthesis," and "fluorinated amino acids in drug design," reflecting its relevance in cutting-edge applications. This compound is particularly notable for its role in optimizing peptide-based drugs, where its enhanced lipophilicity improves membrane permeability.

From a chemical perspective, 2-Trifluoromethyl-L-homophenylalanine exhibits remarkable stability under physiological conditions, a trait attributed to its trifluoromethyl substitution. Researchers often investigate its "stereochemical purity" and "scalable production methods," as these factors are critical for industrial adoption. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, particularly in oncology and neurology research.

The compound’s compatibility with solid-phase peptide synthesis (SPPS) has further expanded its applications. Industry professionals frequently inquire about "2-Trifluoromethyl-L-homophenylalanine price" and "bulk availability," underscoring its commercial viability. Additionally, its use in bioconjugation and proteomics aligns with trends in personalized medicine and targeted drug delivery systems.

Environmental and regulatory considerations also play a role in the adoption of 2-Trifluoromethyl-L-homophenylalanine. Manufacturers emphasize "green synthesis routes" and "sustainable sourcing" to meet global standards. The compound’s low toxicity profile and biodegradability make it a preferred choice for eco-conscious applications.

Looking ahead, the integration of 2-Trifluoromethyl-L-homophenylalanine into high-throughput screening platforms and AI-driven drug discovery tools is expected to accelerate innovation. As the scientific community continues to explore its potential, this compound remains a cornerstone in the development of next-generation therapeutics and biomaterials.